Ethyl 7-(methanesulfonamido)heptanoate

• Molecular Formula: C10H21NO4S
• Molecular Weight: 251.35 g/mol
• IUPAC Name: ethyl 7-(methanesulfonamido)heptanoate
• InChI: InChI=1S/C10H21NO4S/c1-3-15-10(12)8-6-4-5-7-9-11-16(2,13)14/h11H,3-9H2,1-2H3
• InChI Key: LSDSWODYQPBKJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCNS(=O)(=O)C

Description

Ethyl 7-(methanesulfonamido)heptanoate is a useful research compound. Its molecular formula is C10H21NO4S and its molecular weight is 251.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred suspension of sodium hydride (57%) (2.33 g., 0.055 mole) in a solvent mixture of benzene (50 ml.) and dimethylformamide (50 ml.) is treated, over 30 minutes with methanesulfonamide (4.75 g., 0.055 mole). This mixture is heated on the steam bath for 1.5 hours, then cooled to room temperature. At this temperature is added ethyl 7-bromoheptanoate (13 g., 0.055 mole) and the reaction is heated at 90° C. for twenty hours. The reaction is poured into water (200 ml.), neutralized with hydrochloric acid and extracted with ethyl acetate (2× 100 ml.). The ethyl acetate layer is washed with brine, dried over sodium sulfate, then concentrated in vacuo. The yield of ethyl 7-(methanesulfonamido)heptanoate is 7.1 g. (51%) boiling 165°-168°/0.1 mm.

Synthesis routes and methods II

Procedure details